Cas no 2171784-53-3 (5-(methoxymethyl)-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(methoxymethyl)-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171784-53-3
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5770965
• PubChem ID: 165600085
• Update Time: 2025-08-03

5-(methoxymethyl)-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2171784-53-3
• 5-(methoxymethyl)-1,8-dioxa-4-azaspiro[5.5]undecane
• EN300-1637997
• 5-(methoxymethyl)-1,8-dioxa-4-azaspiro5.5undecane

• Inchi： 1S/C10H19NO3/c1-12-7-9-10(14-6-4-11-9)3-2-5-13-8-10/h9,11H,2-8H2,1H3
• InChI Key： KFNDRFRREMFLKA-UHFFFAOYSA-N
• SMILES： O1CCNC(COC)C21COCCC2

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 39.7Ų

Additional information on 5-(methoxymethyl)-1,8-dioxa-4-azaspiro5.5undecane

Comprehensive Overview of 5-(Methoxymethyl)-1,8-Dioxa-4-Azaspiro[5.5]Undecane (CAS No. 2171784-53-3)

5-(Methoxymethyl)-1,8-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171784-53-3) is a specialized spirocyclic compound with a unique molecular structure that combines ether and amine functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. Its spiro architecture offers steric and electronic properties that are highly desirable for modulating biological activity, making it a valuable target for synthetic chemists.

The compound's methoxymethyl group enhances its solubility in organic solvents, which is critical for formulation development in industrial applications. Researchers are particularly interested in its role as a scaffold for designing bioactive molecules, especially in the context of central nervous system (CNS) therapeutics. Recent studies have explored its utility in neurological disorders, aligning with the growing demand for innovative treatments in mental health and neurodegenerative diseases.

From a synthetic chemistry perspective, 5-(methoxymethyl)-1,8-dioxa-4-azaspiro[5.5]undecane presents challenges and opportunities. Its spirocyclic framework requires precise stereocontrol during synthesis, a topic frequently searched by chemists in academic and industrial forums. The compound's stability under various pH conditions also makes it a candidate for prodrug design, a hot topic in pharmaceutical innovation.

Environmental and green chemistry considerations are increasingly relevant to this compound. Its potential biodegradability and low ecotoxicity align with the global push for sustainable chemical processes. This aspect resonates with searches related to green synthesis and eco-friendly intermediates, reflecting broader industry trends.

Analytical characterization of CAS No. 2171784-53-3 involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are frequently discussed in research communities. The compound's spectral data is often sought after for benchmarking in method development, highlighting its importance in quality control workflows.

In material science, derivatives of this spiro compound have shown promise in polymer modification, particularly for enhancing thermal stability—a property highly searched in high-performance materials development. Its heteroatom-rich structure also opens doors for coordination chemistry applications, another trending topic in inorganic synthesis.

The commercial availability of 5-(methoxymethyl)-1,8-dioxa-4-azaspiro[5.5]undecane remains limited, driving searches for custom synthesis services and scale-up protocols. This scarcity underscores its niche status as a high-value intermediate, often referenced in patents for specialty chemicals.

Future research directions may explore its catalytic applications or supramolecular chemistry potential, areas gaining traction in academic publications. As AI-driven drug discovery accelerates, compounds like this with 3D structural complexity are likely to see increased demand, addressing common search queries about next-generation drug candidates.